Cas no 60969-92-8 (2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride)

2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride structure
60969-92-8 structure
Product name:2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride
CAS No:60969-92-8
MF:C17H20ClNO2S
MW:337.86420249939
CID:1626327
PubChem ID:43516

2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride
    • (2,3-dimethoxy-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)-methylazanium,chloride
    • Dibenzo(b,f)thiepin-10-amine, 10,11-dihydro-2,3-dimethoxy-N-methyl-, hydrochloride
    • 10,11-Dihydro-2,3-dimethoxy-N-methyldibenzo(b,f)thiepin-10-amine hydrochloride
    • 60969-92-8
    • 2,3-Dimethoxy-10-methylamino-10,11-dihydrodibenzo(b,f)thiepin hydrochloride
    • Inchi: InChI=1S/C17H19NO2S.ClH/c1-18-13-8-11-9-14(19-2)15(20-3)10-17(11)21-16-7-5-4-6-12(13)16;/h4-7,9-10,13,18H,8H2,1-3H3;1H
    • InChI Key: HVYNRUIHXCWLNW-UHFFFAOYSA-N
    • SMILES: C[NH2+]C1CC2=CC(=C(C=C2SC3=CC=CC=C13)OC)OC.[Cl-]

Computed Properties

  • Exact Mass: 316.9339
  • Monoisotopic Mass: 337.0903277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 32.56

2,3-dimethoxy-N-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-aminium chloride Related Literature

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.